Cas no 853892-51-0 (2-(2,4,9-trimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)acetic acid)

2-(2,4,9-trimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)acetic acid structure
853892-51-0 structure
Product Name:2-(2,4,9-trimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)acetic acid
CAS No:853892-51-0
MF:C22H18O5
MW:362.375326633453
CID:6391839
PubChem ID:1777970
Update Time:2023-12-26

2-(2,4,9-trimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • EiM08-05142
    • AKOS001893118
    • 2-(2,4,9-trimethyl-7-oxo-3-phenylfuro[2,3-f]chromen-8-yl)acetic acid
    • MFCD05676388
    • 853892-51-0
    • (2,4,9-trimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)acetic acid
    • 2-{2,4,9-TRIMETHYL-7-OXO-3-PHENYL-7H-FURO[2,3-F]CHROMEN-8-YL}ACETIC ACID
    • 2-(2,4,9-trimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)acetic acid
    • 7H-Furo[2,3-f][1]benzopyran-8-acetic acid, 2,4,9-trimethyl-7-oxo-3-phenyl-
    • Inchi: 1S/C22H18O5/c1-11-9-16-19(12(2)15(10-17(23)24)22(25)27-16)21-18(11)20(13(3)26-21)14-7-5-4-6-8-14/h4-9H,10H2,1-3H3,(H,23,24)
    • InChI Key: YNPVAIAZJYNCBO-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2C=C(C)C3C(C4=CC=CC=C4)=C(C)OC=3C=2C(C)=C1CC(O)=O

Computed Properties

  • Exact Mass: 362.11542367g/mol
  • Monoisotopic Mass: 362.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 76.7Ų

2-(2,4,9-trimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl)acetic acid Pricemore >>

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3460115-100MG
2-{2,4,9-trimethyl-7-oxo-3-phenyl-7H-furo[2,3-f]chromen-8-yl}acetic acid
853892-51-0 95%
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